Cas no 76303-45-2 (3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione)

• Product Name: 3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione
• CAS No: 76303-45-2
• MF: C₂₂H₂₂O₄
• MW: 350.407686710358
• CID: 982533
• PubChem ID: 335969
• Update Time: 2025-04-20

3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione Chemical and Physical Properties

Names and Identifiers

• 3,3,9,9-tetramethyl-2,3,4,8,9,10-hexahydrodibenzo[d,d']benzo[1,2-b:4,5-b']difuran-1,7-dione
• 3,3,9,9-tetramethyl-3,4,9,10-tetrahydrobenzo<1,2-b:4,5-b'>bis(benzofuran-1,7(2H,8H)-dione)
• NSC348733
• DTXSID50319634
• NSC-348733
• 76303-45-2

• Inchi： 1S/C22H22O4/c1-21(2)7-13(23)19-11-5-16-12(6-15(11)25-17(19)9-21)20-14(24)8-22(3,4)10-18(20)26-16/h5-6H,7-10H2,1-4H3
• InChI Key： VJHVGRKGKVLKKX-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(=CC=2C2C(CC(C)(C)CC1=2)=O)OC1=C3C(CC(C)(C)C1)=O

Computed Properties

• Exact Mass: 350.15180918g/mol
• Monoisotopic Mass: 350.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 60.4Ų